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Compound of Interest

Compound Name: Dodecyltriethylammonium chloride

CAS No.: 23358-96-5

Cat. No.: B3369401

Get Quote

Executive Safety Snapshot
Dodecyltriethylammonium chloride is a cationic surfactant.[3] Its primary environmental risk

is acute aquatic toxicity.[1] It functions by disrupting the cell membranes of aquatic organisms

and bacteria.[1][2] Consequently, it must never be discharged into municipal drains, as it can

disrupt wastewater treatment plant bio-digesters and harm local waterways.[1][2]

Critical Hazard Impact Immediate Action

Aquatic Toxicity
Very toxic to aquatic life (Acute

Category 1).[1][2]

NO DRAIN DISPOSAL. Collect

as hazardous waste.[1][2]

Skin/Eye Irritant
Causes severe skin burns/eye

damage.[1][2]

Wear nitrile gloves and safety

goggles.[1][2]

Combustibility
Carbon oxides, Nitrogen

oxides (NOx), HCl gas.[1][2]

Incineration with scrubber

required.[1][2]
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Understanding the chemical nature of the waste is the first step in compliant disposal.[1][2]

Dodecyltriethylammonium chloride is a quaternary ammonium salt used often as a phase-

transfer catalyst or surfactant.[1][3][4]

Chemical Class: Quaternary Ammonium Salt (Cationic Surfactant)[1][4][5]

Structural Analog: Dodecyltrimethylammonium chloride (CAS 112-00-5)[1][2][6][7][8]

Molecular Formula:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline

ng-star-inserted">

(approximate for Triethyl variant)[1]

Waste Code (RCRA/EU): Generally not listed as a P- or U-listed waste, but classified as

characteristic hazardous waste due to toxicity/irritability.[1][2]

UN Transport: UN 3077 (Environmentally Hazardous Substance, Solid, N.O.S.)[1][2]

Why Incineration?
Quaternary ammonium compounds are stable and do not biodegrade rapidly in anaerobic

conditions.[1][2] High-temperature incineration (ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="inline ng-star-inserted">

) ensures the complete breakdown of the alkyl chain and the ammonium head group into
harmless byproducts, preventing environmental accumulation.[1]

Pre-Disposal Protocol: Segregation & Storage
Effective disposal begins at the bench.[1][2] Incompatible waste streams can cause dangerous

exothermic reactions or toxic gas evolution.[1][2]

Segregation Rules
Segregate from Anionic Surfactants: Mixing cationic (DTEACl) and anionic surfactants (e.g.,

SDS) causes precipitation, forming a sticky, insoluble sludge that complicates disposal.[1][2]

Segregate from Strong Oxidizers: Avoid mixing with nitrates or perchlorates to prevent fire

hazards.[1][2]
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pH Control: Ensure waste solution pH is between 5 and 9 to prevent container corrosion,

though the compound itself is stable.[1][2]

Container Selection
Liquid Waste: High-Density Polyethylene (HDPE) carboys.[1][2]

Solid Waste: Wide-mouth HDPE jars or double-lined biohazard bags (if no sharps).

Labeling: Must read "HAZARDOUS WASTE - TOXIC TO AQUATIC LIFE."[1][2]

Disposal Workflows
Workflow A: Liquid Waste (Solutions & Mother Liquors)
Context: Used reaction solvents or wash buffers containing DTEACl.[1][2]

Collection: Pour waste into a dedicated "Basic/Organic" or "Non-Halogenated Organic"

waste carboy (unless dissolved in halogenated solvents like DCM).[1][2]

Deactivation (Optional but Recommended): For small trace amounts (<50 mL), dilute

significantly before adding to the waste stream to prevent immediate precipitation with other

wastes.[1]

Handoff: Seal cap tightly. Complete the waste tag with the full chemical name (no

abbreviations).[1][2] Transfer to the institutional Hazardous Waste storage area for pickup.

Final Fate: Chemical Incineration with afterburner and scrubber.

Workflow B: Solid Waste (Contaminated Debris)
Context: Weighing boats, contaminated gloves, paper towels, and spill cleanup materials.[1][2]

Containment: Place debris in a clear plastic bag (polyethylene).

Secondary Containment: Place the bag inside a solid waste drum or box designated for "Lab

Debris/Contaminated Solids."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-00-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3369401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sharps: If the solid waste includes glass vials or needles, use a rigid puncture-proof

container.

Workflow C: Spill Response Protocol
Scenario: 50g of Dodecyltriethylammonium chloride powder is spilled on the floor.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signs.[1][2]

PPE: Don Nitrile gloves, lab coat, and N95 dust mask (to prevent inhalation of irritating dust).

[1][2]

Contain: Cover the spill with a dust suppressant (or wet paper towels) to prevent airborne

particles.[1][2]

Clean: Scoop material into a waste container. DO NOT WET FLUSH.[1][2]

Decontaminate: Wipe the surface with a dilute anionic detergent (soap and water) to

neutralize potential residues, then rinse.[1][2]

Visualizations
Diagram 1: Waste Segregation Logic
This decision tree guides researchers on where to place DTEACl waste based on its physical

state.
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Waste Generation:
Dodecyltriethylammonium Chloride

Physical State?

Liquid Solution Solid / Debris

Solvent Type? Debris Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., Water, Ethanol)

Bin: Halogenated Waste
(Incineration)

Bin: Organic/Aqueous Waste
(Incineration)

Sharps/Glass Gloves/Paper/Plastic

Bin: Puncture Proof
Sharps Container

Bin: Solid Hazardous Waste
(Double Bagged)

Click to download full resolution via product page

Caption: Logical flow for segregating DTEACl waste streams to ensure compatibility and

compliance.

Diagram 2: Spill Response Pathway
Operational steps for safely managing an accidental release.

Spill Event 1. Assess Volume & Risk
(Is it >100g or hazardous?)

2. Don PPE
(Gloves, Goggles, N95)

3. Containment
(Cover with absorbent pads)

4. Collection
(Scoop into bag/jar)

5. Surface Decon
(Soap/Water Wash) 6. Report to EHS

Click to download full resolution via product page
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Caption: Step-by-step spill response protocol minimizing exposure and environmental release.

Regulatory & Ecological Context[1][2]
Why Strict Disposal?
The alkyl chain in Dodecyltriethylammonium chloride allows it to penetrate the lipid bilayer

of aquatic organisms.[1][2]

LC50 (Fish): Typically < 1 mg/L (based on DTMAC analog).[1][2]

Biodegradability: "Ready biodegradability" is often low in standard tests, meaning it persists

in the environment long enough to cause damage.[1][2]

Compliance Codes
When filling out your hazardous waste tags, use the following descriptors to assist your

Environmental Health & Safety (EHS) team:

Hazard Statements: H400 (Very toxic to aquatic life), H315 (Causes skin irritation), H319

(Causes serious eye irritation).[1][2]

Precautionary Statements: P273 (Avoid release to the environment), P501 (Dispose of

contents/container to approved waste plant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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